Cas no 2228676-47-7 (5-propyloctanal)
5-propyloctanal Chemical and Physical Properties
Names and Identifiers
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- 5-propyloctanal
- EN300-1769375
- 2228676-47-7
- SCHEMBL8349832
-
- Inchi: 1S/C11H22O/c1-3-7-11(8-4-2)9-5-6-10-12/h10-11H,3-9H2,1-2H3
- InChI Key: WUDIDHMQIZJQST-UHFFFAOYSA-N
- SMILES: O=CCCCC(CCC)CCC
Computed Properties
- Exact Mass: 170.167065321g/mol
- Monoisotopic Mass: 170.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 8
- Complexity: 93.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 17.1Ų
5-propyloctanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1769375-0.05g |
5-propyloctanal |
2228676-47-7 | 0.05g |
$1080.0 | 2023-09-20 | ||
| Enamine | EN300-1769375-0.1g |
5-propyloctanal |
2228676-47-7 | 0.1g |
$1131.0 | 2023-09-20 | ||
| Enamine | EN300-1769375-0.25g |
5-propyloctanal |
2228676-47-7 | 0.25g |
$1183.0 | 2023-09-20 | ||
| Enamine | EN300-1769375-0.5g |
5-propyloctanal |
2228676-47-7 | 0.5g |
$1234.0 | 2023-09-20 | ||
| Enamine | EN300-1769375-1.0g |
5-propyloctanal |
2228676-47-7 | 1g |
$1286.0 | 2023-06-03 | ||
| Enamine | EN300-1769375-2.5g |
5-propyloctanal |
2228676-47-7 | 2.5g |
$2520.0 | 2023-09-20 | ||
| Enamine | EN300-1769375-5.0g |
5-propyloctanal |
2228676-47-7 | 5g |
$3728.0 | 2023-06-03 | ||
| Enamine | EN300-1769375-10.0g |
5-propyloctanal |
2228676-47-7 | 10g |
$5528.0 | 2023-06-03 | ||
| Enamine | EN300-1769375-1g |
5-propyloctanal |
2228676-47-7 | 1g |
$1286.0 | 2023-09-20 | ||
| Enamine | EN300-1769375-5g |
5-propyloctanal |
2228676-47-7 | 5g |
$3728.0 | 2023-09-20 |
5-propyloctanal Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 5-propyloctanal
Recent Advances in the Study of 2228676-47-7 and 5-Propyloctanal in Chemical Biology and Pharmaceutical Research
The chemical compound 2228676-47-7 and the product 5-propyloctanal have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being investigated for their potential applications in drug discovery, metabolic engineering, and synthetic biology. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the unique structural properties of 2228676-47-7, which make it a promising candidate for the development of novel enzyme inhibitors. Researchers have employed advanced computational modeling techniques to predict its binding affinity with various biological targets, including kinases and proteases. Preliminary results suggest that 2228676-47-7 exhibits high selectivity and potency, which could pave the way for its use in targeted therapies for cancer and inflammatory diseases.
In parallel, 5-propyloctanal has emerged as a key intermediate in the synthesis of flavor and fragrance compounds, as well as in the production of bioactive molecules. Its role in metabolic pathways has been elucidated through recent metabolomics studies, which have identified its involvement in the biosynthesis of fatty acid derivatives. Furthermore, 5-propyloctanal has shown potential as a precursor for the development of new antimicrobial agents, with studies demonstrating its efficacy against a range of bacterial and fungal pathogens.
The synthesis of 2228676-47-7 and 5-propyloctanal has been optimized using green chemistry approaches, minimizing environmental impact while maximizing yield and purity. Recent advancements in catalytic systems, such as the use of transition metal catalysts and biocatalysts, have significantly improved the efficiency of these synthetic routes. These developments are crucial for scaling up production and ensuring the availability of these compounds for further research and industrial applications.
In conclusion, the ongoing research on 2228676-47-7 and 5-propyloctanal underscores their potential to contribute to advancements in chemical biology and pharmaceutical sciences. Future studies should focus on elucidating their mechanisms of action, optimizing their therapeutic profiles, and exploring their applications in other areas such as agriculture and materials science. The integration of multidisciplinary approaches will be essential to fully realize the potential of these compounds.
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